![molecular formula C6H11ClO2 B3147655 Isopentyl chloroformate CAS No. 628-50-2](/img/structure/B3147655.png)
Isopentyl chloroformate
Overview
Description
Isopentyl chloroformate, also known as isopentyl chlorocarbonate or this compound, is an organic compound that is commonly used as a reagent in organic synthesis. It is a colorless liquid with a pungent odor, and is highly reactive due to the presence of the chloroformate functional group. This compound is commonly used in the synthesis of esters, amides, and other organic compounds.
Scientific Research Applications
Derivatization in Gas Chromatography
Isopentyl chloroformate is used as a derivatizing agent in gas chromatography. It is particularly effective for treating amino groups. This application leverages its rapid esterification capabilities, making it useful for the analysis of various classes of carboxylic acids and amino acids in physiological fluids, enabling simultaneous analysis of acids and their catabolytes (Hušek, 1998).
Analysis of Water Disinfection Byproducts
This compound derivatives are instrumental in the analysis of water disinfection byproducts. Their utility lies in their ability to react with highly polar and hydrophilic analytes for effective detection using gas chromatography-mass spectrometry. This makes them suitable for identifying unknown disinfection byproducts in ozonated drinking water (Vincenti et al., 2010).
Organic Synthesis
In organic synthesis, this compound serves as a carbon monoxide source in nickel-catalyzed reductive arylacylation of alkenes. This method allows for the rapid synthesis of complex organic molecules without the need for toxic CO gas, showcasing its versatility in synthetic chemistry (Xu, Wang, & Kong, 2019).
Biomonitoring of Perfluoroalkyl Acids
In the field of environmental health, this compound has been used in the development of analytical methods for biomonitoring perfluoroalkyl acids in human urine. Its application here involves labeling analytes for subsequent detection, contributing to assessments of exposure to potentially harmful compounds (Jurado‐Sánchez, Ballesteros, & Gallego, 2014).
Material Science
In material science, this compound plays a role in the synthesis and characterization of cellulose derivatives. It contributes to the development of materials with specific properties, such as stable monolayers, which have implications in various industrial and research applications (D'Aprano, Henry, Godt, & Wegner, 1998).
Mechanism of Action
Target of Action
Isopentyl chloroformate is primarily used as a reagent in organic synthesis It is often used in the synthesis of peptides and other organic compounds .
Mode of Action
This compound is an esterifying agent. It reacts with compounds that have a nucleophilic group, such as amines or alcohols, to form an ester . This reaction is often used in the synthesis of peptides, where the chloroformate reacts with the amino group of one amino acid and the carboxyl group of another, linking them together in a peptide bond .
Biochemical Pathways
For example, peptides can act as hormones, neurotransmitters, or enzymes, each of which participates in various biochemical pathways .
Pharmacokinetics
Like other small organic molecules, it is likely to be absorbed, distributed, metabolized, and excreted by standard mechanisms .
Result of Action
The primary result of this compound’s action is the formation of esters, particularly peptide bonds in the case of peptide synthesis . These peptides can have a wide range of effects depending on their structure and the cells they interact with.
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For example, it is sensitive to moisture and should be stored in a cool, dry place . Additionally, the reactions it participates in can be influenced by factors such as temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
3-methylbutyl carbonochloridate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClO2/c1-5(2)3-4-9-6(7)8/h5H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCCKTIKZOIPZTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201267772 | |
Record name | Carbonochloridic acid, 3-methylbutyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201267772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
628-50-2 | |
Record name | Carbonochloridic acid, 3-methylbutyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=628-50-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbonochloridic acid, 3-methylbutyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201267772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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